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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B119727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
o-Chlorobenzaldehyde (2-chlorobenzaldehyde) is an aromatic organic compound with the

chemical formula C₇H₅ClO. It is a derivative of benzaldehyde with a chlorine atom substituted

at the ortho position of the benzene ring. This technical guide provides an in-depth overview of

the core physical and chemical characteristics of o-chlorobenzaldehyde, including detailed

experimental protocols for their determination and visualizations of key chemical processes.

This document is intended to serve as a valuable resource for professionals in research,

development, and quality control.

Core Physical and Chemical Properties
The fundamental physical and chemical properties of o-chlorobenzaldehyde are summarized in

the tables below. These properties are crucial for its handling, application in synthesis, and

safety considerations.
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Property Value Reference(s)

Molecular Formula C₇H₅ClO [1][2]

Molecular Weight 140.57 g/mol [1][2]

Appearance Colorless to pale yellow liquid [2][3][4][5]

Odor Almond-like, pungent [1][4][5]

Density 1.248 g/mL at 25 °C [2][3]

Refractive Index (n20/D) 1.566 [3]

Vapor Pressure
0.2977 hPa at 20°C; 0.4372

hPa at 25°C
[1]

Vapor Density 4.86 (air = 1) [6]

Thermal Properties
Property Value Reference(s)

Melting Point 9-12 °C (48-54 °F) [2][3][4]

Boiling Point
209-215 °C (408-419 °F) at

760 mmHg
[1][2][3][4]

Flash Point 87 °C (189 °F) (closed cup) [1][3][5]

Solubility Profile
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Solvent Solubility Reference(s)

Water
1.8 g/L at 20 °C (slightly

soluble)
[1][6]

Ethanol Soluble [1][5]

Diethyl Ether Soluble [1][5]

Acetone Soluble [1][5]

Benzene Soluble [1][5]

Carbon Tetrachloride Soluble [1]

Acetonitrile Slightly soluble [2]

DMSO Sparingly soluble [2]

Experimental Protocols
The determination of the physical characteristics of o-chlorobenzaldehyde should be conducted

using standardized methodologies to ensure accuracy and reproducibility. The following

protocols are based on the OECD Guidelines for the Testing of Chemicals.

Melting Point/Melting Range (OECD Guideline 102)
The melting point is determined as the temperature at which the phase transition from solid to

liquid occurs at atmospheric pressure.[7]

Apparatus: Capillary tube apparatus (liquid bath or metal block), Kofler hot bench, or

Differential Scanning Calorimetry (DSC).[8][9]

Methodology (Capillary Tube Method):

A small, dried sample of o-chlorobenzaldehyde is introduced into a capillary tube, which is

then sealed at one end.

The capillary tube is placed in a heating bath or block adjacent to a calibrated

thermometer.
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The temperature is raised at a slow, controlled rate (e.g., 1-2 °C per minute) near the

expected melting point.

The temperature at which the first signs of melting are observed and the temperature at

which the last solid particle disappears are recorded as the melting range.[7][8]

Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.[2][5]

Apparatus: Ebulliometer, dynamic vapor pressure apparatus, or distillation apparatus.[2][5]

Methodology (Distillation Method):

A sample of o-chlorobenzaldehyde is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is measured with a calibrated

thermometer.

The boiling point is the temperature at which the liquid and vapor phases are in equilibrium

at a given external pressure. The temperature should remain constant during the

distillation of a pure substance.[2][6]

Density of Liquids (OECD Guideline 109)
Density is the mass per unit volume of a substance.[4][10][11]

Apparatus: Hydrometer, oscillating densitometer, or pycnometer.[4][10][11][12]

Methodology (Pycnometer Method):

The mass of a clean, dry pycnometer is determined.

The pycnometer is filled with o-chlorobenzaldehyde, and its mass is measured again.

The volume of the pycnometer is known or can be calibrated using a liquid of known

density (e.g., water).
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The density is calculated by dividing the mass of the o-chlorobenzaldehyde by the volume

of the pycnometer.[4][10][11][12]

Water Solubility (OECD Guideline 105)
Water solubility is the saturation mass concentration of a substance in water at a given

temperature.[3][13][14]

Apparatus: Flask with a stirrer, analytical balance, and a method for quantifying the

concentration of o-chlorobenzaldehyde (e.g., chromatography).[3][13][14]

Methodology (Flask Method):

An excess amount of o-chlorobenzaldehyde is added to a known volume of water in a

flask.

The mixture is agitated at a constant temperature until equilibrium is reached.

The solution is then filtered to remove any undissolved substance.

The concentration of o-chlorobenzaldehyde in the aqueous solution is determined using a

suitable analytical method.[3][13][14][15]

Chemical Synthesis and Reactions
Synthesis of o-Chlorobenzaldehyde
A common industrial method for the synthesis of o-chlorobenzaldehyde is the chlorination of o-

chlorotoluene followed by hydrolysis.[16][17][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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